N-{5-chloro-2-[(4-methylbenzyl)oxy]benzyl}-2H-tetrazol-5-amine

• IUPAC Name: N-[[5-chloro-2-[(4-methylphenyl)methoxy]phenyl]methyl]-2H-tetrazol-5-amine
• InChI: InChI=1S/C16H16ClN5O/c1-11-2-4-12(5-3-11)10-23-15-7-6-14(17)8-13(15)9-18-16-19-21-22-20-16/h2-8H,9-10H2,1H3,(H2,18,19,20,21,22)
• InChI Key: NXBFUPVJBJYURH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)COC2=C(C=C(C=C2)Cl)CNC3=NNN=N3
• Molecular Formula: C16H16ClN5O
• Molecular Weight: 329.78 g/mol

Description

N-{5-chloro-2-[(4-methylbenzyl)oxy]benzyl}-2H-tetrazol-5-amine is a compound that belongs to the tetrazole class of compounds. It is a potent inhibitor of the enzyme dipeptidyl peptidase-4 (DPP-4), which is involved in the regulation of glucose metabolism. This compound has been studied extensively for its potential use in the treatment of type 2 diabetes mellitus.

Mechanism of Action

N-{5-chloro-2-[(4-methylbenzyl)oxy]benzyl}-2H-tetrazol-5-amine inhibits the enzyme this compound, which is involved in the degradation of the incretin hormones glucagon-like peptide-1 (GLP-1) and glucose-dependent insulinotropic polypeptide (GIP). Inhibition of this compound results in increased levels of GLP-1 and GIP, which in turn stimulate insulin secretion and inhibit glucagon secretion.
Biochemical and Physiological Effects:
This compound has been shown to improve glycemic control in patients with type 2 diabetes mellitus. In addition, this compound inhibitors have been shown to have cardiovascular and renal protective effects. However, the long-term effects of this compound inhibitors on these outcomes are still being studied.

Advantages and Limitations for Lab Experiments

One advantage of N-{5-chloro-2-[(4-methylbenzyl)oxy]benzyl}-2H-tetrazol-5-amine is its potency as a this compound inhibitor. This makes it a useful tool for studying the role of this compound in glucose metabolism. However, one limitation is that it may have off-target effects on other enzymes or receptors.

Future Directions

There are several potential future directions for research on N-{5-chloro-2-[(4-methylbenzyl)oxy]benzyl}-2H-tetrazol-5-amine. One area of interest is the development of more potent and selective this compound inhibitors. Another area of interest is the investigation of the long-term effects of this compound inhibitors on cardiovascular and renal outcomes. Additionally, there is interest in the use of this compound inhibitors in combination with other antidiabetic agents for the treatment of type 2 diabetes mellitus.

Scientific Research Applications

N-{5-chloro-2-[(4-methylbenzyl)oxy]benzyl}-2H-tetrazol-5-amine has been extensively studied for its potential use in the treatment of type 2 diabetes mellitus. This compound inhibitors such as this compound have been shown to improve glycemic control by increasing insulin secretion and reducing glucagon secretion. In addition, this compound inhibitors have been shown to have cardiovascular and renal protective effects.